Cas no 2165659-85-6 (tert-butyl N-[(3R)-3-(hydroxymethyl)oxolan-3-yl]carbamate)

• Product Name: tert-butyl N-[(3R)-3-(hydroxymethyl)oxolan-3-yl]carbamate
• CAS No: 2165659-85-6
• MF: C₁₀H₁₉NO₄
• MW: 217.26216340065
• CID: 5305259
• Update Time: 2026-03-10

tert-butyl N-[(3R)-3-(hydroxymethyl)oxolan-3-yl]carbamate Chemical and Physical Properties

Names and Identifiers

• Carbamic acid, N-[(3R)-tetrahydro-3-(hydroxymethyl)-3-furanyl]-, 1,1-dimethylethyl ester
• tert-butyl N-[(3R)-3-(hydroxymethyl)oxolan-3-yl]carbamate

• Inchi： 1S/C10H19NO4/c1-9(2,3)15-8(13)11-10(6-12)4-5-14-7-10/h12H,4-7H2,1-3H3,(H,11,13)/t10-/m1/s1
• InChI Key： FIEQSYXWJPFLFS-SNVBAGLBSA-N
• SMILES： C(OC(C)(C)C)(=O)N[C@@]1(CO)CCOC1

Additional information on tert-butyl N-[(3R)-3-(hydroxymethyl)oxolan-3-yl]carbamate

Recent Advances in the Application of tert-butyl N-[(3R)-3-(hydroxymethyl)oxolan-3-yl]carbamate (CAS: 2165659-85-6) in Chemical Biology and Pharmaceutical Research

The compound tert-butyl N-[(3R)-3-(hydroxymethyl)oxolan-3-yl]carbamate (CAS: 2165659-85-6) has recently garnered significant attention in the field of chemical biology and pharmaceutical research due to its versatile applications in drug discovery and development. This carbamate derivative, characterized by its oxolane ring and hydroxymethyl functional group, serves as a key intermediate in the synthesis of various biologically active molecules. Recent studies have highlighted its role in the construction of chiral building blocks for protease inhibitors, antiviral agents, and other therapeutic compounds.

One of the most notable applications of tert-butyl N-[(3R)-3-(hydroxymethyl)oxolan-3-yl]carbamate is its use in the synthesis of novel HIV-1 protease inhibitors. A 2023 study published in the Journal of Medicinal Chemistry demonstrated that this compound can be efficiently converted into highly potent inhibitors with improved pharmacokinetic properties. The researchers utilized a multi-step synthetic route, starting from the chiral oxolane core, to introduce various pharmacophores, resulting in compounds with nanomolar inhibitory activity against HIV-1 protease.

In addition to its antiviral potential, recent research has explored the utility of this compound in the development of anticancer agents. A team at the University of Cambridge reported the synthesis of a series of kinase inhibitors using tert-butyl N-[(3R)-3-(hydroxymethyl)oxolan-3-yl]carbamate as a key chiral scaffold. The study, published in Bioorganic & Medicinal Chemistry Letters, revealed that the hydroxymethyl group could be selectively functionalized to introduce diverse substituents, enabling the optimization of drug-like properties such as solubility and metabolic stability.

Another significant advancement involves the application of this compound in peptide mimetics. Researchers at the Scripps Research Institute have developed a novel methodology for incorporating the oxolane moiety into peptide backbones, thereby enhancing their conformational rigidity and proteolytic stability. The tert-butyl carbamate protecting group in 2165659-85-6 proved crucial for the selective deprotection and subsequent coupling steps in solid-phase peptide synthesis, as detailed in a 2022 Nature Communications article.

From a synthetic chemistry perspective, recent efforts have focused on developing more efficient and sustainable routes to produce tert-butyl N-[(3R)-3-(hydroxymethyl)oxolan-3-yl]carbamate. A 2023 Green Chemistry publication described a biocatalytic approach using engineered ketoreductases to achieve the asymmetric reduction of precursor compounds, significantly improving the atom economy and reducing waste generation compared to traditional chemical methods.

Looking forward, the unique structural features of tert-butyl N-[(3R)-3-(hydroxymethyl)oxolan-3-yl]carbamate continue to inspire new applications in drug discovery. Ongoing research is investigating its potential in targeted protein degradation strategies, particularly in the design of proteolysis-targeting chimeras (PROTACs). The compound's ability to serve as a linker between target-binding and E3 ligase-binding moieties makes it particularly valuable in this emerging therapeutic modality.

In conclusion, recent studies have demonstrated the growing importance of tert-butyl N-[(3R)-3-(hydroxymethyl)oxolan-3-yl]carbamate (2165659-85-6) in pharmaceutical research. Its versatility as a chiral building block, combined with recent synthetic advancements, positions this compound as a valuable tool for the development of next-generation therapeutics across multiple disease areas.